Cas no 58794-07-3 (1-(isoquinolin-8-yl)ethan-1-ol)

• Product Name: 1-(isoquinolin-8-yl)ethan-1-ol
• CAS No: 58794-07-3
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• MDL: MFCD26401784
• CID: 2120348
• PubChem ID: 82575882
• Update Time: 2023-11-27

1-(isoquinolin-8-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(isoquinolin-8-yl)ethanol
• XJHWVKVPOQCBOW-UHFFFAOYSA-N
• 8-Isoquinolinemethanol, alpha-methyl-
• CID 82575882
• 8-Isoquinolinemethanol, α-methyl-
• 1-(isoquinolin-8-yl)ethan-1-ol

• MDL： MFCD26401784
• Inchi： 1S/C11H11NO/c1-8(13)10-4-2-3-9-5-6-12-7-11(9)10/h2-8,13H,1H3
• InChI Key： XJHWVKVPOQCBOW-UHFFFAOYSA-N
• SMILES： OC(C)C1C=CC=C2C=CN=CC=12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Topological Polar Surface Area: 33.1

Experimental Properties

• Density: 1.171±0.06 g/cm3(Predicted)
• Boiling Point: 343.6±17.0 °C(Predicted)
• pka: 14.03±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives